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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B1329950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of a Basic
Yellow 40 working solution, primarily focusing on its well-established application in forensic

sciences. Additionally, considerations for its potential use in other research areas are

discussed.

Introduction
Basic Yellow 40, also known as Maxilon Flavine 10GFF or Panacryl Brilliant Flavine 10GFF, is

a fluorescent dye.[1] Its primary application is as a staining agent for the enhancement of

cyanoacrylate-fumed latent fingerprints on non-porous surfaces.[1][2][3][4] The dye adheres to

the polymerized cyanoacrylate, and its fluorescent properties allow for visualization of the print

under a forensic light source or UV light.[1][2][3][4] While some literature suggests potential

anticancer properties, detailed protocols for its use in biological research, such as cell culture,

are not well-established.

Quantitative Data Summary
The following tables summarize the key quantitative information for Basic Yellow 40.

Table 1: Physical and Chemical Properties
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Property Value

Appearance Yellow to orange-yellow crystalline powder

Molecular Formula C₂₂H₂₄N₃O₂·Cl

Solubility
Soluble in water, methanol, ethanol, acetone,

and acetic acid.[5]

Excitation Wavelength 365 nm - 485 nm[1][2][3][4]

Emission Wavelength ~515 nm (viewed with yellow filter)[1]

Table 2: Working Solution Parameters

Parameter Value

Concentration Range 2 - 3 g/L in methanol

Recommended Solvent Methanol

Alternative Solvent Ethanol, Water[6]

Working Solution Shelf-Life Approximately 6 months[1][3]

Storage Conditions
Cool, dry, dark location in a tightly sealed

container[7]

Experimental Protocols
Protocol for Preparation of a Basic Yellow 40 Working
Solution for Latent Fingerprint Enhancement
This protocol describes the preparation of a standard working solution for use in forensic

applications.

Materials:

Basic Yellow 40 powder

Methanol (reagent grade)
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Glass beaker or flask

Magnetic stirrer and stir bar

Graduated cylinder

Amber glass storage bottle

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat, and a

respirator if not using a fume hood.

Procedure:

Preparation of the Work Area: Ensure the working area, preferably a chemical fume hood, is

clean and free of contaminants.

Weighing the Dye: Accurately weigh 2 to 3 grams of Basic Yellow 40 powder.

Measuring the Solvent: Measure 1 liter of methanol using a graduated cylinder.

Dissolving the Dye:

Place the magnetic stir bar in the beaker or flask.

Add a small amount of the measured methanol to the beaker containing the weighed

Basic Yellow 40 powder to create a slurry. This helps to prevent clumping.

Gradually add the remaining methanol to the beaker while stirring continuously with the

magnetic stirrer.

Continue stirring until the dye is completely dissolved. The solution should be clear and

free of any particulate matter.

Storage:

Transfer the prepared solution to a clearly labeled amber glass storage bottle. The label

should include the name of the solution, concentration, date of preparation, and initials of

the preparer.
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Store the bottle in a cool, dry, and dark place away from heat and ignition sources. The

working solution is stable for approximately six months.[1][3]

Protocol for Staining Cyanoacrylate-Fumed Latent
Fingerprints
This protocol outlines the application of the prepared Basic Yellow 40 working solution to

visualize latent fingerprints.

Materials:

Prepared Basic Yellow 40 working solution

Item with cyanoacrylate-fumed latent prints

Application method: tray for immersion, spray bottle, or soft brush

Rinse bottle with deionized water

Drying area or a gentle stream of air

Forensic light source or UV lamp (365 nm - 485 nm)

Yellow or orange viewing goggles

Camera with appropriate filters for documentation

Procedure:

Application of the Dye: Choose one of the following application methods:

Immersion: Pour the working solution into a tray and immerse the item for approximately

30-60 seconds.

Spraying: Place the item in a well-ventilated area and spray the working solution evenly

over the surface.
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Brushing: Gently brush the working solution over the fumed prints with a soft brush. This

method is suitable for delicate items.

Rinsing: After the application, thoroughly rinse the item with a gentle stream of deionized

water to remove excess dye.

Drying: Allow the item to air dry completely in a dust-free environment. A gentle stream of

cool air can be used to speed up the process.

Visualization:

In a darkened room, illuminate the item with a forensic light source or UV lamp in the 365

nm to 485 nm range.[1][2][3][4]

Wear yellow or orange goggles to visualize the fluorescence. The latent prints will appear

as bright yellow-green against the background.

Documentation: Photograph the visualized prints using a camera equipped with a yellow or

orange filter.

Diagrams
Experimental Workflow for Latent Fingerprint
Enhancement
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Workflow for Latent Fingerprint Enhancement with Basic Yellow 40
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Caption: Workflow for Basic Yellow 40 application.
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Safety Precautions
Basic Yellow 40 is a chemical substance and should be handled with care. The following

safety precautions should be observed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, nitrile gloves, and a lab coat.[8]

Ventilation: Prepare and use the Basic Yellow 40 working solution in a well-ventilated area

or a chemical fume hood to avoid inhalation of methanol vapors.[8]

Flammability: Methanol is a flammable liquid. Keep the solution away from open flames,

sparks, and other sources of ignition.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water. If swallowed, seek immediate medical attention.

Storage: Store the powder and the working solution in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[9]

Considerations for Use in Biological Research
While one source mentions that Basic Yellow 40 may inhibit cancer cell growth, there is a lack

of established and validated protocols for its use in cell culture or other biological assays.

Researchers interested in exploring its biological activities should consider the following:

Solvent Selection: For cell culture experiments, methanol is generally not a suitable solvent

due to its toxicity to cells. A stock solution could potentially be prepared in a less toxic solvent

like dimethyl sulfoxide (DMSO) and then diluted to a final working concentration in the cell

culture medium.

Concentration Range: It is crucial to determine the optimal and non-toxic concentration

range through dose-response and cytotoxicity assays (e.g., MTT or LDH assay).

Sterilization: The working solution would need to be sterile-filtered (e.g., using a 0.22 µm

filter) before being added to cell cultures.
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Purity: The purity of the commercially available Basic Yellow 40 should be considered, as

impurities could affect experimental results.

Given the limited information, significant protocol development and validation would be

required for the application of Basic Yellow 40 in drug development and biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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